Cas no 53518-14-2 (Coumarin 152)

• Product Name: Coumarin 152
• CAS No: 53518-14-2
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• MDL: MFCD00041867
• CID: 56427
• PubChem ID: 87559906
• Update Time: 2025-07-17

Coumarin 152 Chemical and Physical Properties

Names and Identifiers

• 7-(Dimethylamino)-4-(trifluoromethyl)coumarin
• 7-Dimethylamino-4-trifluoromethylcoumarin
• 7-Dimethylamino-4-trifluoromethyl-2H-1-benzopyran-2-one
• 7-(dimethylamino)-4-(trifluoromethyl)chromen-2-one
• Coumarin 152
• 2H-1-Benzopyran-2-one,7-(dimethylamino)-4-(trifluoromethyl)
• 7-(dimethylamino)-4-(trifluoromethyl)-2H-chromen-2-one
• 7-N,N-dimethylamino-4-trifluoromethyl-1,2-benzopyrone
• 7-NMe2-4-CF3-coumarin
• Coumarin 152, laser grade, pure
• coumarin 485
• coumarin-152
• 2H-1-Benzopyran-2-one, 7-(dimethylamino)-4-(trifluoromethyl)-
• 7-(Dimethylamino)-4-(trifluoromethyl)-2-benzopyrone
• 7-(Dimethylamino-4-(trifluoromethyl)coumarin
• 7-(DIMETHYLAMINO)-4-(TRIFLUOROMETHYL)-2H-1-BENZOPYRAN-2-ONE
• C-485
• D3356
• 1,1,1-TRIMETHYLOLETHANETRIACRYLATE
• MFCD00041867
• SCHEMBL194433
• CHEBI:51775
• AKOS015850800
• 53518-14-2
• 4-(TRIFLUOROMETHYL)-7-(DIMETHYLAMINO)COUMARIN
• NS00058670
• 7-(Dimethylamino)-4-(trifluoromethyl)coumarin, >/=97%
• KDTAEYOYAZPLIC-UHFFFAOYSA-N
• C-152
• FT-0735081
• DTXSID5068861
• EINECS 258-598-6
• AS-35051
• Q27122742
• InChI=1/C12H10F3NO2/c1-16(2)7-3-4-8-9(12(13,14)15)6-11(17)18-10(8)5-7/h3-6H,1-2H
• CHEMBL1765800
• UNII-JN9N8T2TMK
• JN9N8T2TMK

• MDL： MFCD00041867
• Inchi： 1S/C12H10F3NO2/c1-16(2)7-3-4-8-9(12(13,14)15)6-11(17)18-10(8)5-7/h3-6H,1-2H3
• InChI Key： KDTAEYOYAZPLIC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=O)OC2C=C(C=CC=21)N(C)C)(F)F

Computed Properties

• Exact Mass: 257.06600
• Monoisotopic Mass: 257.066363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: powder
• Density: 1.381
• Melting Point: 145.0 to 149.0 deg-C
• Boiling Point: 323.7°Cat760mmHg
• Flash Point: 149.6°C
• Refractive Index: 1.545
• PSA: 33.45000
• LogP: 2.87780
• Solubility: Not determined

Coumarin 152 Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Coumarin 152

Coumarin 152 (CAS No. 53518-14-2): An Overview of Its Properties, Applications, and Recent Research

Coumarin 152 (CAS No. 53518-14-2) is a fluorescent dye that has gained significant attention in various scientific and industrial applications due to its unique optical properties. This compound belongs to the coumarin family, a group of naturally occurring and synthetic compounds known for their fluorescent and luminescent characteristics. In this article, we will delve into the properties, applications, and recent research developments surrounding Coumarin 152.

Coumarin 152 is characterized by its high fluorescence quantum yield, excellent photostability, and broad excitation and emission spectra. These properties make it an ideal candidate for use in fluorescence microscopy, flow cytometry, and other analytical techniques where high sensitivity and stability are required. The compound's ability to absorb light in the visible spectrum and emit light in the near-infrared region enhances its utility in a wide range of applications.

Recent studies have explored the potential of Coumarin 152 in various fields, including biomedical research, materials science, and environmental monitoring. In biomedical applications, Coumarin 152 has been used as a fluorescent probe to study cellular processes, such as protein interactions, cell signaling pathways, and drug delivery mechanisms. Its low toxicity and high biocompatibility make it suitable for long-term studies in living cells.

In materials science, Coumarin 152 has been incorporated into polymer matrices to create fluorescent materials with tunable optical properties. These materials have found applications in optical sensors, light-emitting diodes (LEDs), and data storage devices. The ability to fine-tune the fluorescence properties of these materials by adjusting the concentration of Coumarin 152 offers significant advantages in developing advanced optical devices.

Environmental monitoring is another area where Coumarin 152 has shown promise. Researchers have developed Coumarin 152-based sensors to detect trace amounts of pollutants in water and air. These sensors leverage the compound's high sensitivity to environmental changes, making them valuable tools for environmental monitoring and pollution control.

The chemical structure of Coumarin 152 is a key factor in its unique properties. It consists of a benzopyran ring system with specific functional groups that enhance its fluorescence characteristics. The presence of these functional groups also allows for easy modification through chemical synthesis, enabling the development of new derivatives with tailored properties for specific applications.

In addition to its practical applications, recent research has focused on understanding the fundamental mechanisms that govern the fluorescence behavior of Coumarin 152. Studies using advanced spectroscopic techniques have provided insights into the electronic transitions and molecular dynamics that contribute to its high quantum yield and photostability. This knowledge is crucial for optimizing the performance of Coumarin 152 in various applications.

The safety profile of Coumarin 152 is another important aspect that has been extensively studied. Toxicological assessments have shown that it exhibits low toxicity and minimal adverse effects on biological systems when used at appropriate concentrations. This makes it a safe choice for use in both research and industrial settings.

In conclusion, Coumarin 152 (CAS No. 53518-14-2) is a versatile fluorescent dye with a wide range of applications in scientific research and industry. Its unique optical properties, coupled with its low toxicity and high biocompatibility, make it an invaluable tool in fields such as biomedical research, materials science, and environmental monitoring. Ongoing research continues to uncover new possibilities for this compound, further expanding its potential impact on various scientific disciplines.